Cas no 65928-58-7 (Dienogest)

Dienogest (sts-557), an orally effective and selective progesterone receptor agonist, can effectively reduce the gene expression of cox-2\mpges-1 and aromatase Dienogest can also inhibit the mRNA and protein expression of PGE2 synthase, as well as NF- κ Activation of B Dienogest can be used to study endometriosis, menopause and menorrhagia

Dienogest structure

Product Name:Dienogest

CAS No:65928-58-7

Molecular Formula:C₂₀H₂₅NO₂

Molecular Weight:311.4180

MDL:MFCD00868356

CID:58409

PubChem ID:354335037

Dienogest Properties

Names and Identifiers

- Dienogestrel
- Dienogest
- (17a)-17-Hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile
- 17a-Cyanomethyl-17-hydroxyestra-4, 9-dien-3-one
- Dienogestril
- Endometrion
- STS 557
- [14C]-Dienogest
- [3H]-Dienogest
- 17a-CyanoMethyl-17b-hydroxyestra-4,9-dien-3-one
- Dinagest
- STS-557
- 17-Hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile
- 17-cyanomethyl-17-hydroxy-estra-4,9-dien-3-one
- 17α-17-Hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile
- Dienogestum
- Natazia
- Visanne
- Dienogestum [Latin]
- 46M3EV8HHE
- DIENOGEST [VANDF]
- AKOS015840152
- DIENOGEST [EP MONOGRAPH]
- DTXSID80891478
- CS-1782
- [(17?)-17-Hydroxy-3-oxoestra-4,9-dien-17-yl]acetonitrile
- GTPL7654
- 2-((8S,13S,14S,17R)-17-hydroxy-13-methyl-3-oxo-2,3,6,7,8,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)acetonitrile
- AKOS015896680
- CHEMBL1201864
- CHEBI:70708
- DIENOGEST [USAN]
- 19-Norpregna-4,9-diene-21-nitrile, 17-hydroxy-3-oxo-, (17alpha)-
- 17-alpha-Cyanomethyl-17-beta-hydroxy-estra-4,9(10)-dien-3-one
- Endometrion (TN)
- Dienogest (JAN/USAN/INN)
- STS557
- DIENOGEST [MART.]
- Q139160
- 17alpha-17-Hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile
- 19-NORPREGNA-4,9-DIENE-21-NITRILE, 17-HYDROXY-3-OXO-, (17.ALPHA.)-
- Dienogest [INN]
- BRD-K50853363-001-02-3
- BAY86-5258
- 17-alpha-Cyanomethyl-17-beta-hydroxyestra-4,9(10)-diene-3-one
- SR-01000942230
- UNII-46M3EV8HHE
- ZK 37659
- s1251
- CCG-267594
- Dienogest, EuropePharmacopoeia (EP) Reference Standard
- 65928-58-7
- ZK-37659
- BAY 86-5258
- DIENOGEST [WHO-DD]
- 17alpha-Cyanomethyl-17beta-hydroxyestra-4,9(10)-dien-3-one
- AC-2166
- DB09123
- Dienogest, >=98% (HPLC)
- SH-T00660AA
- M-18575
- AZFLJNIPTRTECV-FUMNGEBKSA-N
- DIENOGEST [ORANGE BOOK]
- M 18575
- 2-[(8S,13S,14S,17R)-17-hydroxy-13-methyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]acetonitrile
- DIENOGEST [MI]
- Dienogest for system suitability, EuropePharmacopoeia (EP) Reference Standard
- D03799
- Dienogest [USAN:INN:BAN]
- Z2235801839
- NCGC00346502-04
- DIENOGEST [JAN]
- 2-[(1R,3aS,3bS,11aS)-1-hydroxy-11a-methyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]acetonitrile
- Dienogest for system suitability
- 19-Norpregna-4,9-diene-21-nitrile, 17-hydroxy-3-oxo-, (17-alpha)-
- [(17beta)-17-hydroxy-3-oxoestra-4,9-dien-17-yl]acetonitrile
- (17-hydroxy-3-oxoestra-4,9-dien-17beta-yl)acetonitrile
- HY-B0084
- 17-Hydroxy-3-oxo-19-nor-17alpha-pregna-4,9-diene-21-nitrile
- SCHEMBL37293
- Dienogest; Dienogestril; Dinagest; STS 557; (17alpha)-17-Hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile; 17alpha-Cyanomethyl-17beta-hydroxyestra-4,9-dien-3-one
- MJR-35
- AB01566807_01
- NS00000598
- EN300-6477654
- SR-01000942230-1
- MFCD00868356
- BCP22681
- D5230
- A10563
- DA-72748
- MDL： MFCD00868356
- InChIKey： AZFLJNIPTRTECV-FUMNGEBKSA-N
- Inchi： 1S/C20H25NO2/c1-19-8-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(19)7-9-20(19,23)10-11-21/h12,17-18,23H,2-10H2,1H3/t17-,18+,19+,20-/m1/s1
- SMILES： O([H])[C@@]1(C([H])([H])C#N)C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4=C([H])C(C([H])([H])C([H])([H])C4=C3C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])=O

Computed Properties

Exact Mass: 311.18900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 311.188529
Heavy Atom Count: 23
Complexity: 679
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 61.1

Experimental Properties

LogP: 3.83718
PSA: 61.09000
Merck: 3106
Refractive Index: 1.5614 (estimate)
Boiling Point: 549°C at 760 mmHg
Melting Point: 213.0 to 217.0 deg-C
Flash Point: 285.8±30.1 °C
Solubility: In vitro: DMSO solubility 25 mg/ml (80.28 mm; need ultrasonic)
Color/Form: No data available
Specific Rotation: D25 -290° (c = 0.5 in pyridine)
Optical Activity: [α]/D -305 to -325°, c = 1 in dichloromethane
Density: 1.0899 (rough estimate)

Dienogest Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00356E-5mg	Dienogest	65928-58-7	95%	5mg	$61.00	2025-02-19
A2B Chem LLC	AB45878-5mg	Dienogest	65928-58-7	95%	5mg	$44.00	2024-04-19
Aaron	AR0035EQ-10mg	Dienogest	65928-58-7	95%	10mg	$5.00	2025-01-21
abcr	AB494254-10mg	Dienogest; .	65928-58-7		10mg	€63.80	2024-08-02
Axon Medchem	3461-10 mg	Dienogestril	65928-58-7	100%	10mg	€50.00	2023-07-10
Chemenu	CM201144-100mg	Dienogest	65928-58-7	95+%	100mg	$488	2022-12-27
DC Chemicals	DC9605-100 mg	Dienogest	65928-58-7	>98%	100mg	$300.0	2022-02-28
Enamine	EN300-6477654-0.05g	2-[(1R,3aS,3bS,11aS)-1-hydroxy-11a-methyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]acetonitrile	65928-58-7	95%	0.05g	$458.0	2023-07-10
eNovation Chemicals LLC	D394126-1g	Dienogest	65928-58-7	97%	1g	$200	2022-09-06
MedChemExpress	HY-B0084-10mM*1mLinDMSO	Dienogest	65928-58-7	99.90%	10mM*1mLinDMSO	￥550	2023-07-26